Cas no 15876-47-8 (Ponceau 4R Lake)

• Product Name: Ponceau 4R Lake
• CAS No: 15876-47-8
• CID: 50244
• Update Time: 2025-05-18

Ponceau 4R Lake Chemical and Physical Properties

Names and Identifiers

• Ponceau 4R Lake
• [7-Hydroxy-8-[(4-sulpho-1-naphthyl)azo]naphthalene-1,3-disulphonato(3-)]aluminium
• aluminum,(5E)-6-oxo-5-[(4-sulfonatonaphthalen-1-yl)hydrazinylidene]naphthalene-1,3-disulfonate
• aluminum (5E)-6-oxo-5-[2-(4-sulfonatonaphthalen-1-yl)hydrazinylidene]-5,6-dihydronaphthalene-1,3-disulfonate
• Aluminum, 7-hydroxy-8-(4-sulfo-1-naphthalenyl)azo-1,3-naphthalenedisulfonato(3-)-
• [7-Hydroxy-8-[(4-sulfo-1-naphthalenyl)azo]-1,3-naphthalenedisulfonic acid]aluminum salt
• 2-Hydroxy-[1,1'-azobisnaphthalene]-4',6,8-trisulfonic acid aluminum salt
• Cochineal carmine
• Einecs 240-008-3
• Carmine 60% Food Grade
• PONCEAU 4R

• Inchi： 1S/C20H14N2O10S3.Al/c23-16-7-5-11-9-12(33(24,25)26)10-18(35(30,31)32)19(11)20(16)22-21-15-6-8-17(34(27,28)29)14-4-2-1-3-13(14)15;/h1-10,23H,(H,24,25,26)(H,27,28,29)(H,30,31,32);/q;+4/p-4/b22-21+;
• InChI Key： CQZQZWYNLDIFRO-QUABFQRHSA-J
• SMILES： N(/C1=CC=C(S([O-])(=O)=O)C2=CC=CC=C12)=N1/[Al+3]OC2=CC=C3C=C(S([O-])(=O)=O)C=C(S([O-])(=O)=O)C3=C/12

Computed Properties

• Exact Mass: 561.93913
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 36
• Rotatable Bond Count: 2
• Complexity: 1190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing

Experimental Properties

• Density: 1.81[at 20℃]
• Boiling Point: 808.06℃[at 101 325 Pa]
• PSA: 213.06
• Solubility: 307.7μg/L at 25℃

Additional information on Ponceau 4R Lake

Ponceau 4R Lake: A Comprehensive Overview

Ponceau 4R Lake, also known by its CAS number 15876-47-8, is a widely recognized and utilized compound in various industrial and commercial applications. This compound, often referred to as Ponceau 4R Lake, has garnered significant attention due to its unique properties and versatility across different sectors. In this article, we will delve into the details of this compound, exploring its structure, applications, and the latest research findings that highlight its significance in modern industries.

The chemical structure of Ponceau 4R Lake is a key factor in its functionality. It is a derivative of Ponceau 4R, which belongs to the class of azo dyes. The "Lake" designation indicates that it is precipitated with aluminum hydroxide or another inert substrate, making it suitable for use in food and pharmaceutical applications where water solubility is not required. This modification enhances its stability and compatibility with various formulations, making it a preferred choice in industries such as cosmetics, food additives, and pharmaceuticals.

One of the most notable applications of Ponceau 4R Lake is in the food industry, where it serves as a vibrant red food coloring agent. Its ability to impart a bright red color to products such as candies, beverages, and baked goods has made it a staple in the sector. Recent studies have focused on optimizing its usage to ensure compliance with regulatory standards while maintaining its efficacy as a coloring agent.

In the cosmetics industry, Ponceau 4R Lake is employed as a pigment in lipsticks, blushes, and other cosmetic products. Its stability under varying environmental conditions ensures consistent color output, which is crucial for maintaining product quality. Researchers have explored methods to enhance its resistance to UV light and oxidation, further expanding its applicability in high-end cosmetic formulations.

The pharmaceutical industry also benefits from the use of Ponceau 4R Lake. It is used as a coloring agent in tablets and capsules to improve their visual appeal and aid in product identification. Recent advancements have focused on improving the bioavailability of medications by incorporating this compound into controlled-release formulations.

From an environmental standpoint, the ecological impact of Ponceau 4R Lake has been a subject of recent research. Studies have examined its biodegradability and potential toxicity to aquatic life. These investigations aim to develop sustainable practices for its production and disposal, ensuring minimal environmental footprint while maintaining its industrial utility.

In conclusion, Ponceau 4R Lake (CAS No. 15876-47-8) stands out as a multifaceted compound with diverse applications across various industries. Its adaptability and performance under different conditions make it an invaluable component in modern manufacturing processes. As research continues to uncover new insights into its properties and potential uses, the significance of this compound is expected to grow further in the coming years.